Cas no 625-08-1 (b-Hydroxyisovaleric Acid)

• Product Name: b-Hydroxyisovaleric Acid
• CAS No: 625-08-1
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• MDL: MFCD00059081
• CID: 82800
• PubChem ID: 69362
• Update Time: 2025-09-21

b-Hydroxyisovaleric Acid Chemical and Physical Properties

Names and Identifiers

• beta-hydroxyisovaleric acid
• RARECHEM AL BO 2324
• 3-B-HYDROXYBUTYRIC ACID
• 3-HYDROXY-3-METHYLBUTANOIC ACID
• 3-HYDROXY-3-METHYL BUTYRIC ACID
• BETA-HYDROXY-3-METHYL BUTYRIC ACID
• BETA-HYDROXY BETA-METHYLBUTYRATE
• HYDROXYISOVALERIC ACID, BETA-
• β-Hydroxyisovaleric Acid
• HYDROXYISOVALERIC ACID, BETA-(RG)
• &beta
• 3-Hydroxy-3-methylbutyric Acid
• 3-Hydroxyisovaleric acid
• Hmb-d6
• 3-OH-isovaleric acid
• 3-hydroxy-isovaleric acid
• 3-hydroxy-3-methyl-butanoic acid
• Butanoic acid, 3-hydroxy-3-methyl-
• beta-Hydroxy-beta-methylbutyrate
• B-hydroxyisovaleric acid
• beta-hydroxy-beta-methylbutyric acid
• 3-Hydroxyisovalerate
• 3-hydroxy-3-methyl-Butyric acid
• AXFYFNCPONWUHW-UHFFFAOYSA-N
• 3F752311CD
• 3-Hyd
• b-Hydroxyisovaleric Acid

• MDL： MFCD00059081
• Inchi： 1S/C5H10O3/c1-5(2,8)3-4(6)7/h8H,3H2,1-2H3,(H,6,7)
• InChI Key： AXFYFNCPONWUHW-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 118.06300
• Monoisotopic Mass: 118.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 95.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 0.938 g/mL at 25 °C(lit.)
• Melting Point: −80 °C (lit.)
• Boiling Point: 88 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.4415(lit.)
• Water Partition Coefficient: Soluble in water and ethanol.
• PSA: 57.53000
• LogP: 0.23200
• Solubility: It is miscible with water.

b-Hydroxyisovaleric Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-13-21
• Hazardous Material Identification：
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether